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Introduction
Woodtide is a synthetic peptide substrate widely utilized for assaying the activity of the Dual-

specificity tyrosine-phosphorylation-regulated kinase (DYRK) family.[1][2][3] Its sequence is

derived from the phosphorylation site of the Forkhead box protein O1 (FOXO1), also known as

FKHR.[2][3] Accurate determination of kinase activity is pivotal for basic research and drug

discovery, and optimizing the substrate concentration is a critical parameter for a robust and

reliable kinase assay. This document provides detailed application notes and protocols for

utilizing Woodtide in various kinase assay formats, with a focus on determining the optimal

concentration for accurate and reproducible results.

Data Presentation: Quantitative Insights for
Woodtide Usage
The optimal concentration of Woodtide in a kinase assay is dependent on the specific DYRK

family member being assayed and the assay format. For routine kinase assays, a

concentration of 50 µM Woodtide has been effectively used for assaying dDYRK2 and MNB

(minibrain), members of the DYRK family.[4]

For more detailed kinetic studies, understanding the Michaelis-Menten constant (Km) of the

substrate for the kinase is essential. While the specific Km of Woodtide for all DYRK kinases is
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not readily available in the literature, a closely related peptide substrate optimized for DYRK1A,

known as DYRKtide, exhibits a Km of 35 µM.[5] This value serves as a valuable benchmark for

optimizing Woodtide concentrations in DYRK1A assays, suggesting that an optimal

concentration would likely be in the range of 10-100 µM to approach enzyme saturation.

Parameter Value Kinase Notes

Recommended

Concentration
50 µM dDYRK2, MNB

A commonly used

concentration for

endpoint assays.[4]

Km of a similar

peptide (DYRKtide)
35 µM DYRK1A

Provides a strong

indication for the

optimal concentration

range for Woodtide in

DYRK1A assays.[5]

Signaling Pathway Context: DYRK Kinases
DYRK kinases are integral components of multiple signaling pathways, playing crucial roles in

cell proliferation, differentiation, and survival.[6] A notable example is their involvement in the

Hedgehog signaling pathway, a critical regulator of embryonic development and tissue

homeostasis.[1] Misregulation of this pathway is implicated in various cancers. The diagram

below illustrates a simplified representation of the Hedgehog signaling pathway, highlighting the

involvement of DYRK kinases.
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1. Reagent Preparation
(Kinase, Woodtide, ATP, Buffer)

2. Kinase Reaction Incubation
(Mix reagents and incubate at 30°C)

3. Reaction Termination
(Add Stop Solution, e.g., EDTA)

4. Signal Detection
(e.g., Radioactivity, Fluorescence)

5. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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